Cas no 2228854-24-6 (methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate
• CAS No: 2228854-24-6
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 6327022
• PubChem ID: 165687789
• Update Time: 2025-05-20

methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate
• 2228854-24-6
• EN300-1745275

• Inchi： 1S/C10H14O4/c1-6(11)4-8-5-9(7(2)14-8)10(12)13-3/h5-6,11H,4H2,1-3H3
• InChI Key： YYZFUJHBYNROCY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CC(C)O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate

Exploring the Properties and Applications of Methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate (CAS No. 2228854-24-6)

In the realm of organic chemistry and pharmaceutical research, methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate (CAS No. 2228854-24-6) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to by its systematic name or abbreviated as hydroxypropyl methyl furancarboxylate, belongs to the furan derivatives family—a class of heterocyclic compounds known for their versatility in synthetic chemistry and drug development.

The molecular structure of methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate combines a furan ring with ester and hydroxypropyl functional groups, making it a valuable intermediate in organic synthesis. Researchers have explored its role in the development of bioactive molecules, particularly in the design of flavoring agents, fragrance compounds, and pharmaceutical precursors. Its CAS number 2228854-24-6 is frequently cited in patent literature, highlighting its industrial relevance.

One of the trending topics in chemical research is the search for sustainable synthetic routes and green chemistry alternatives. Interestingly, methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate has been investigated in this context due to its potential derivatization from biomass-derived furans. This aligns with the growing demand for eco-friendly chemical processes and renewable feedstocks, which are frequently searched terms in scientific databases and AI-driven platforms.

From a pharmacological perspective, furan derivatives like CAS 2228854-24-6 have shown promise in modulating biological pathways. While this specific compound is primarily used in research settings, its structural analogs are being studied for their anti-inflammatory and antioxidant properties—topics that resonate with health-conscious consumers and researchers alike. The inclusion of a hydroxypropyl group in its structure enhances its solubility profile, a critical factor in drug formulation optimization.

Analytical chemists often inquire about the spectroscopic characterization of such compounds. Methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate typically exhibits distinct peaks in NMR spectra (particularly 1H-NMR and 13C-NMR) and mass spectrometry fragmentation patterns, which are essential for quality control in synthetic workflows. These technical details are highly searched in academic circles and industrial R&D teams.

In material science applications, the compound's furan core contributes to its potential use in polymer modification and specialty coatings. The ester functionality allows for further chemical transformations, making it a candidate for creating functionalized materials with tailored properties—a hot topic in advanced material research forums and innovation-driven industries.

As regulatory landscapes evolve, researchers emphasize the importance of safety data sheets (SDS) and handling protocols for chemical intermediates like 2228854-24-6. While not classified as hazardous under standard regulations, proper storage conditions (typically 2-8°C in sealed containers) are recommended to maintain stability—a practical consideration frequently queried by laboratory personnel.

The commercial availability of methyl 5-(2-hydroxypropyl)-2-methylfuran-3-carboxylate through specialty chemical suppliers has expanded its accessibility for research purposes. Procurement specialists often search for bulk synthesis options and custom purification services for this compound, reflecting its growing utilization across multiple disciplines.

Looking ahead, the intersection of computational chemistry and experimental studies may unlock new applications for CAS 2228854-24-6. Molecular docking simulations and QSAR modeling could predict its interactions with biological targets—an approach gaining traction in AI-assisted drug discovery initiatives that dominate contemporary scientific discourse.